![molecular formula C18H19N5O3 B2704810 3-(2-methoxyphenyl)-N-(4-methoxyphenyl)-2-(2H-tetrazol-5-yl)propanamide CAS No. 483993-75-5](/img/structure/B2704810.png)
3-(2-methoxyphenyl)-N-(4-methoxyphenyl)-2-(2H-tetrazol-5-yl)propanamide
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Description
3-(2-methoxyphenyl)-N-(4-methoxyphenyl)-2-(2H-tetrazol-5-yl)propanamide is a useful research compound. Its molecular formula is C18H19N5O3 and its molecular weight is 353.382. The purity is usually 95%.
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Scientific Research Applications
Antiulcer Agents
Compounds with tetrazolyl groups, similar to 3-(2-methoxyphenyl)-N-(4-methoxyphenyl)-2-(2H-tetrazol-5-yl)propanamide, have been investigated for their potential as antiulcer agents. For instance, N-[3-(3-(piperidinomethyl)phenoxy)propyl]butanamides, which feature a tetrazolyl moiety, demonstrated antisecretory activity against histamine-induced gastric acid secretion in rats. This suggests a potential application in developing treatments for gastric ulcers and related conditions (I. Ueda et al., 1991).
Photodynamic Therapy
Derivatives of tetrazolyl compounds have been explored for their utility in photodynamic therapy (PDT), a treatment method for cancer. A study on zinc phthalocyanine derivatives substituted with benzenesulfonamide groups containing a Schiff base highlighted their significant singlet oxygen quantum yield, making them suitable as Type II photosensitizers for PDT (M. Pişkin et al., 2020).
Antioxidant and Anticancer Activities
Research on novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide, bearing various moieties, has demonstrated promising antioxidant and anticancer properties. Some of these derivatives showed higher antioxidant activity than ascorbic acid and exhibited cytotoxic effects against glioblastoma and breast cancer cell lines, indicating their potential in cancer treatment (I. Tumosienė et al., 2020).
Antibacterial and Antifungal Agents
Compounds structurally related to this compound have been synthesized and evaluated for their antibacterial and antifungal activities. Some synthesized compounds displayed excellent activities, suggesting their potential as novel antibacterial and antifungal agents (A.P.Zala et al., 2015).
Properties
IUPAC Name |
3-(2-methoxyphenyl)-N-(4-methoxyphenyl)-2-(2H-tetrazol-5-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N5O3/c1-25-14-9-7-13(8-10-14)19-18(24)15(17-20-22-23-21-17)11-12-5-3-4-6-16(12)26-2/h3-10,15H,11H2,1-2H3,(H,19,24)(H,20,21,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
REQOZUSKYVNTIY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)C(CC2=CC=CC=C2OC)C3=NNN=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.